Cas no 2228480-64-4 (1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol
• CAS No: 2228480-64-4
• MF: C₁₂H₁₅FO
• MW: 194.245307207108
• CID: 5970079
• PubChem ID: 165689711
• Update Time: 2025-06-12

1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol
• EN300-1815915
• 2228480-64-4
• 1-[2-(4-fluoro-3-methylphenyl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C12H15FO/c1-9-8-10(2-3-11(9)13)4-5-12(14)6-7-12/h2-3,8,14H,4-7H2,1H3
• InChI Key： VRGXERKWHAACPH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CCC1(CC1)O

Computed Properties

• Exact Mass: 194.110693260g/mol
• Monoisotopic Mass: 194.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol

Chemical Profile of 1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol (CAS No. 2228480-64-4)

1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intriguing molecular framework and potential biological activities. With the CAS number 2228480-64-4, this compound represents a fusion of aromatic and cyclic moieties, making it a promising candidate for further exploration in drug discovery and development. The presence of a fluoro-substituent at the para position of the aromatic ring and an ethylcyclopropane side chain introduces distinct electronic and steric properties that can modulate its interactions with biological targets.

The compound’s structural features are particularly noteworthy in the context of modern medicinal chemistry. The cyclopropanone core is known for its rigid three-membered ring, which can impose conformational constraints on the molecule, potentially enhancing binding affinity to protein targets. Additionally, the fluoroalkyl group is a well-documented pharmacophore in drug design, often employed to improve metabolic stability, binding affinity, and oral bioavailability. The combination of these elements in 1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol suggests that it may exhibit novel pharmacological profiles worthy of investigation.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify promising candidates like 1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol for various therapeutic applications. Molecular docking studies have indicated that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for developing treatments against conditions such as arthritis or autoimmune disorders. The fluoro-substituent, in particular, has been shown to enhance binding interactions by increasing lipophilicity and reducing hydrogen bonding capacity, thereby fine-tuning receptor recognition.

In parallel, experimental synthesis efforts have focused on optimizing the yield and purity of 1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol through novel synthetic routes. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have proven effective in constructing the complex aromatic system present in this molecule. These methodologies not only improve synthetic efficiency but also allow for greater structural diversity, enabling chemists to explore analogs with modified substituents for enhanced biological activity.

The compound’s potential relevance extends to the realm of neuropharmacology as well. Preliminary pharmacokinetic studies suggest that modifications to the cyclopropane ring can influence blood-brain barrier penetration, a critical factor for central nervous system (CNS) drug development. Furthermore, the fluoroalkyl moiety has been associated with improved pharmacokinetic properties, including reduced clearance rates and prolonged half-lives, which could be advantageous for therapeutic applications requiring sustained activity.

As research progresses, 1-2-(4-fluoro-3-methylphenyl)ethylcyclopropan-1-ol (CAS No. 2228480-64-4) is poised to play a significant role in addressing unmet medical needs. Collaborative efforts between synthetic chemists and biologists are essential to fully elucidate its mechanism of action and therapeutic potential. With ongoing clinical trials evaluating fluorinated compounds for oncology applications, this molecule could serve as a valuable scaffold for developing next-generation treatments targeting cancer-related pathways.

The integration of machine learning models into drug discovery pipelines has further accelerated the process of identifying high-potency candidates like 1-(2-(4-fluoro-3-methylphenyl)ethyl)cyclopropanol. These models can predict binding affinities and toxicity profiles with remarkable accuracy, allowing researchers to prioritize compounds based on their likelihood of success in vivo. Such innovations underscore the importance of interdisciplinary approaches in modern pharmaceutical research.

Future directions for studying 1-(2-(4-fluoro)-3-methylphenyl)ethylcyclopropanol (CAS No. 2228480-64-4) may include exploring its role as a prodrug or precursor for bioactive metabolites. The cyclopropane ring is susceptible to enzymatic opening under physiological conditions, which could release a reactive intermediate capable of covalently modifying biological targets—a strategy that has shown promise in certain therapeutic contexts.

In conclusion, 1-(2-(4-fluoro)-3-methylphenyl)ethylcyclopropanol represents a compelling example of how structural innovation can yield compounds with unique pharmacological properties. Its combination of an aromatic system with a cyclopropane core and fluorine substitution positions it as a versatile tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow.